Cas no 95041-89-7 (Benzenepropanoic acid, 3-fluoro-a-oxo-)

• Product Name: Benzenepropanoic acid, 3-fluoro-a-oxo-
• CAS No: 95041-89-7
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 735130
• PubChem ID: 16783163
• Update Time: 2025-04-19

Benzenepropanoic acid, 3-fluoro-a-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3-fluoro-a-oxo-
• 3-(3-Fluorophenyl)-2-oxopropanoic acid
• SY338800
• MFCD09729862
• AKOS000138385
• SCHEMBL5791660
• 95041-89-7
• 3-(3-fluorophenyl)-2-oxopropanoicacid
• C91152
• EN300-37578

• Inchi： 1S/C9H7FO3/c10-7-3-1-2-6(4-7)5-8(11)9(12)13/h1-4H,5H2,(H,12,13)
• InChI Key： GTMNJUMHHOHBIJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 182.03792224g/mol
• Monoisotopic Mass: 182.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives